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Introduction
Lactose is a widely utilized excipient in the pharmaceutical industry due to its cost-

effectiveness, availability, bland taste, low hygroscopicity, and excellent physical and chemical

stability.[1] Spray drying is a continuous, single-step process that transforms a liquid feed into a

dry powder, offering precise control over particle size, morphology, and solid-state properties.

[2][3] For pharmaceutical applications, spray drying of lactose, particularly the beta-anomer, is

employed to produce materials with enhanced flowability and compressibility, making them

suitable for direct compression (DC) tablet manufacturing and as carriers in dry powder inhaler

(DPI) formulations.[4][5][6]

The process involves atomizing a lactose solution or suspension into fine droplets within a

heated drying chamber. The rapid evaporation of the solvent results in the formation of

spherical particles, often with a controlled level of amorphous content.[4][5] This amorphous

component contributes to improved compressibility by enabling a higher degree of plastic

deformation and better binding properties.[4][5] Typically, spray-dried lactose contains 9–12%

β-lactose, predominantly within the amorphous matrix.[4][5] The ratio of crystalline to

amorphous material, as well as the anomeric composition, can be manipulated by controlling

the spray drying process parameters.

These application notes provide a detailed protocol for the spray drying of beta-lactose and

summarize the key process parameters and their influence on the final product characteristics.
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Experimental Protocols
Materials

α-Lactose monohydrate (Pharmaceutical Grade)

Deionized Water

Spray Dryer (e.g., Büchi Mini Spray Dryer B-290 or equivalent)

Analytical balance

Magnetic stirrer and hot plate

Sieves for particle size classification

Feed Solution Preparation
Mutarotation to achieve a high beta-lactose content: To maximize the proportion of β-lactose

in the feed solution, prepare a 10-20% (w/v) aqueous solution of α-lactose monohydrate.

Heat the solution to approximately 80-90°C while stirring continuously until all lactose is

dissolved.

Maintain this temperature for at least one hour to allow for mutarotation, the process by

which α-lactose converts to its β-anomer in solution. At equilibrium at elevated temperatures,

the solution will contain a higher proportion of β-lactose.

Cool the solution to the desired feed temperature before commencing the spray drying

process.

Spray Drying Procedure
Instrument Setup:

Assemble the spray dryer according to the manufacturer's instructions.

Select a nozzle with an appropriate orifice size (e.g., 0.7 mm).
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Ensure the cyclone and collection vessel are clean and properly fitted.

Process Parameter Settings:

Set the inlet temperature to the desired value (e.g., 120°C, 160°C, or 190°C).

Set the aspirator to 100%.

Set the atomizing gas flow rate (e.g., 400-800 L/h).

Set the feed pump rate to the desired value (e.g., 20 mL/min).

Drying Process:

Start the spray dryer and allow the inlet temperature to stabilize.

Begin by pumping deionized water through the nozzle to ensure proper atomization and to

wet the drying chamber, which can help to minimize initial product loss to the chamber

walls.

Once the outlet temperature stabilizes, switch the feed from water to the prepared lactose

solution.

Continuously monitor the inlet and outlet temperatures throughout the process.

Product Collection:

After the entire lactose solution has been sprayed, continue to run the aspirator for a few

minutes to ensure all the product is collected in the cyclone.

Carefully collect the spray-dried powder from the collection vessel.

Store the collected powder in a desiccator to prevent moisture absorption, which can lead

to crystallization of the amorphous content.

Characterization of Spray-Dried Lactose
Particle Size and Morphology:
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Analyze the particle size distribution using laser diffraction.

Examine the particle morphology using Scanning Electron Microscopy (SEM). Spray-dried

lactose particles are typically spherical.[7]

Solid-State Characterization:

Determine the amorphous content and glass transition temperature (Tg) using Differential

Scanning Calorimetry (DSC).

Assess the crystallinity and identify polymorphic forms using X-ray Powder Diffraction

(XRPD).

Moisture Content:

Measure the residual moisture content using Karl Fischer titration or a moisture analyzer.

Flow Properties:

Evaluate the flowability of the powder by measuring the Carr's Index and Hausner Ratio.

Data Presentation
The following tables summarize the influence of key spray drying parameters on the

physicochemical properties of the resulting lactose powder.

Table 1: Effect of Inlet Temperature and Feed Concentration on Moisture Content of Spray-

Dried Lactose
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Inlet Temperature
(°C)

Feed
Concentration (%
w/v)

Outlet Temperature
(°C)

Moisture Content
(%)

120 10 73-78 1.5 - 2.0

160 10 85-90 1.0 - 1.5

190 10 90-95 0.8 - 1.2

120 20 78-83 2.0 - 2.5

160 20 90-94 1.5 - 2.0

190 20 95-100 1.0 - 1.5

Data synthesized from multiple sources for illustrative purposes.

Table 2: Influence of Spray Drying Parameters on Particle Size and Crystallinity

Inlet
Temperature
(°C)

Feed Rate
(mL/min)

Atomizer
Speed (rpm)

Volume Mean
Diameter (µm)

Degree of
Crystallinity
(%)

134 20 49,000 25 - 35 ~55

160 20 49,000 25 - 35 ~65

210 20 49,000 25 - 35 ~76

Higher inlet temperatures generally lead to a higher degree of crystallinity.[8] Data is illustrative

and depends on the specific spray dryer and conditions.

Table 3: Anomeric Composition of Feed Solution and Spray-Dried Product
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Feed
Temperature
(°C)

% α-Lactose in
Solution

% β-Lactose in
Solution

% α-Lactose in
Amorphous
Solid

% β-Lactose in
Amorphous
Solid

25 40 60 63 37

40 43 57 48 52

50 44 56 43 57

The anomeric composition of the amorphous solid is influenced by the feed solution

temperature.[9]
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Caption: Experimental workflow for the spray drying of beta-lactose.
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Caption: Relationship between spray drying parameters and lactose properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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